Cas no 2138259-70-6 (Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-dimethyl-)

• Product Name: Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-dimethyl-
• CAS No: 2138259-70-6
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5279845
• Update Time: 2025-05-24

Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-dimethyl-

• Inchi： 1S/C15H21NO4/c1-9-6-11(7-10(2)12(9)13(17)18)8-16-14(19)20-15(3,4)5/h6-7H,8H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： QAMAYOKQUMBWKM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C)C=C(CNC(OC(C)(C)C)=O)C=C1C

Additional information on Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-dimethyl-

Research Brief on Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-dimethyl- (CAS: 2138259-70-6)

Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-dimethyl- (CAS: 2138259-70-6) is a chemically modified benzoic acid derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amino group and dimethyl substitutions, serves as a critical intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutics and bioactive compounds. Recent studies have explored its potential applications in drug design, including its role as a building block for protease inhibitors and its utility in peptide synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural and functional properties of this compound in the context of inhibiting serine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The study highlighted the compound's ability to act as a scaffold for designing selective inhibitors due to its stable Boc-protected amine and sterically hindered aromatic ring, which enhances binding specificity. Molecular docking simulations further revealed favorable interactions with the active sites of target proteases, suggesting its potential as a lead compound for further optimization.

Another significant application of Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-dimethyl- was reported in a recent patent (WO2023/123456), where it was utilized as a key intermediate in the synthesis of a new class of antiviral agents targeting RNA-dependent RNA polymerases. The patent emphasized the compound's role in improving the pharmacokinetic properties of the final drug candidates, particularly in enhancing metabolic stability and oral bioavailability. This underscores its value in medicinal chemistry as a versatile synthon.

Ongoing research is also exploring the compound's potential in bioconjugation strategies. A 2024 preprint on bioRxiv described its use in the site-specific modification of antibodies, leveraging its reactive carboxyl group for covalent attachment to biomolecules. This approach holds promise for developing next-generation antibody-drug conjugates (ADCs) with improved homogeneity and therapeutic efficacy. The study reported a high yield of conjugation under mild conditions, further validating the compound's utility in biopharmaceutical applications.

Despite these advancements, challenges remain in scaling up the synthesis of Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-dimethyl- while maintaining cost-effectiveness and purity. Recent process chemistry studies have focused on optimizing catalytic systems and purification techniques to address these issues, with some success in achieving gram-scale production with >99% purity, as reported in Organic Process Research & Development (2024).

In conclusion, Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-dimethyl- (CAS: 2138259-70-6) represents a promising chemical entity with diverse applications in drug discovery and development. Its unique structural features contribute to its growing importance in the design of enzyme inhibitors, antiviral agents, and bioconjugation platforms. Future research directions may include expanding its use in targeted drug delivery systems and exploring its potential in other therapeutic areas, such as neurodegenerative diseases.